Cas no 351993-88-9 (1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)-)

• Product Name: 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)-
• CAS No: 351993-88-9
• MF: C₁₃H₁₀Cl₂N₄
• MW: 293.151299953461
• CID: 3947226
• PubChem ID: 761479
• Update Time: 2025-05-19

1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)-
• N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2,3-dichloroaniline
• AKOS000741423
• STK267941
• N-[(1H-1,2,3-benzotriazol-1-yl)methyl]-2,3-dichloroaniline
• 351993-88-9
• HY-149742
• N-((1H-Benzo[d][1,2,3]triazol-1-yl)methyl)-2,3-dichloroaniline
• Enamine_001534
• WAY-313318
• DA-78959
• AK-918/11182007
• HMS1398F16
• N-(1H-benzotriazol-1-ylmethyl)-2,3-dichloroaniline
• SR-01000402182-1
• N-(1,2,3-BENZOTRIAZOL-1-YLMETHYL)-2,3-DICHLOROANILINE
• SR-01000402182
• Benzotriazol-1-ylmethyl-(2,3-dichloro-phenyl)-amine
• CS-0906698
• N-(benzotriazol-1-ylmethyl)-2,3-dichloroaniline
• EX-A10671
• AS-86862
• H27567

• Inchi： 1S/C13H10Cl2N4/c14-9-4-3-6-11(13(9)15)16-8-19-12-7-2-1-5-10(12)17-18-19/h1-7,16H,8H2
• InChI Key： CKZSPQIIOBZZRC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NCN1C2C=CC=CC=2N=N1)Cl

Computed Properties

• Exact Mass: 292.0282517g/mol
• Monoisotopic Mass: 292.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.7Ų

Additional information on 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)-

Comprehensive Overview of 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)- (CAS No. 351993-88-9)

The compound 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)- (CAS No. 351993-88-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This benzotriazole derivative is characterized by the presence of a dichlorophenyl group, which enhances its reactivity and utility in various chemical processes. Researchers and industry professionals are increasingly exploring its use in pharmaceutical intermediates, agrochemical formulations, and material science, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing popularity of 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)- is its role as a building block in synthetic chemistry. The compound's ability to act as a ligand or intermediate in the synthesis of more complex molecules has been widely documented. For instance, its benzotriazole core is known for its stability and versatility, which makes it an ideal candidate for designing drug-like molecules. This aligns with the current trend in medicinal chemistry, where researchers are constantly seeking novel scaffolds to develop targeted therapies for diseases such as cancer and infectious diseases.

In addition to its pharmaceutical applications, 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)- has also found use in the agrochemical industry. The compound's dichlorophenyl moiety contributes to its potential as a pesticide intermediate, particularly in the development of herbicides and fungicides. With the global push toward sustainable agriculture and the need for eco-friendly crop protection solutions, this compound is being studied for its efficacy and environmental impact. Recent studies have focused on optimizing its synthesis to reduce waste and improve yield, addressing the demand for green chemistry practices.

Another area where 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)- shows promise is in material science. Its unique electronic properties make it a candidate for use in organic semiconductors and photovoltaic materials. As the world shifts toward renewable energy solutions, researchers are investigating how such compounds can enhance the performance of solar cells and light-emitting diodes (LEDs). The compound's ability to absorb and emit light at specific wavelengths is particularly valuable in these applications.

From a synthetic perspective, the preparation of 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)- involves multi-step reactions that often require catalysts and optimized reaction conditions. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing both time and cost. These innovations are critical for scaling up production to meet industrial demands while maintaining high purity standards.

Safety and regulatory compliance are also important considerations when working with 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)-. While the compound is not classified as hazardous under current regulations, proper handling and storage are essential to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines for its use, emphasizing the importance of personal protective equipment (PPE) and ventilation systems in laboratory and manufacturing environments.

In conclusion, 1H-Benzotriazole-1-methanamine, N-(2,3-dichlorophenyl)- (CAS No. 351993-88-9) is a versatile compound with broad applications across multiple industries. Its significance in pharmaceutical research, agrochemical development, and advanced materials underscores its value in modern science. As research continues to uncover new uses for this molecule, it is poised to play an even greater role in addressing some of the most pressing challenges in chemistry and technology today.